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Compound of Interest

Compound Name: 2-Bromo-5-formylbenzonitrile

Cat. No.: B580451 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is paramount to ensuring a safe and compliant laboratory

environment. This guide provides detailed, step-by-step procedures for the safe disposal of 2-
Bromo-5-formylbenzonitrile, a compound requiring careful management due to its hazardous

properties.

Chemical Safety Profile

2-Bromo-5-formylbenzonitrile (CAS No. 1228829-43-3) is classified as a hazardous

substance. Understanding its specific hazards is the first step in safe handling and disposal.

Hazard
Classification

GHS Hazard
Statement

Signal Word Pictogram

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed
Warning GHS07

Skin Irritation

(Category 2)

H315: Causes skin

irritation
Warning GHS07

Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation
Warning GHS07

Specific Target Organ

Toxicity

H335: May cause

respiratory irritation
Warning GHS07
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This data is compiled from safety information provided for 2-Bromo-5-formylbenzonitrile and

similar halogenated benzonitrile compounds.[1][2]

Immediate Safety and Personal Protective Equipment (PPE)

Before handling 2-Bromo-5-formylbenzonitrile for any purpose, including disposal, all

personnel must be equipped with the appropriate PPE to minimize exposure risk.

Mandatory Personal Protective Equipment (PPE):

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Chemical safety goggles or a face shield.

Lab Coat: A standard laboratory coat to protect from skin contact.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood. If dust is generated, a NIOSH-approved respirator may be necessary.[2]

Step-by-Step Disposal Protocol
The following procedure outlines the necessary steps for the safe collection and disposal of 2-
Bromo-5-formylbenzonitrile waste. This process is designed to comply with general

laboratory safety standards and hazardous waste regulations.

1. Waste Identification and Segregation:

Identify: All waste containing 2-Bromo-5-formylbenzonitrile must be treated as hazardous

waste. This includes pure, unused product, reaction residues, and contaminated materials.

Segregate: This compound is a halogenated organic solid. It is critical to segregate it from

non-halogenated and other incompatible waste streams to prevent dangerous reactions and

to facilitate proper disposal by your institution's waste management provider.

2. Waste Collection and Containment:

Solid Waste:
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Collect dry waste, such as residual powder and contaminated weighing papers, in a

dedicated, robust, and sealable container.

Sweep up solid material carefully to avoid generating dust.[2]

The container should be made of a material compatible with the chemical.

Contaminated Labware:

Disposable items (e.g., pipette tips, gloves) that are contaminated should be placed in a

sealed bag and then into the designated hazardous waste container.

Contaminated glassware should be decontaminated with a suitable solvent in a fume

hood. The resulting solvent rinse (rinsate) must be collected as hazardous liquid waste.

3. Labeling of Waste Containers:

Clear Identification: All waste containers must be accurately and clearly labeled.

Required Information: The label must include:

The words "Hazardous Waste"

The full chemical name: "2-Bromo-5-formylbenzonitrile"

The specific hazards (e.g., "Harmful," "Irritant")

The date when waste was first added to the container.

4. Storage of Chemical Waste:

Designated Area: Store the sealed waste container in a designated, secure, and well-

ventilated satellite accumulation area.

Incompatibilities: Keep the waste container away from strong oxidizing agents, strong acids,

strong bases, and strong reducing agents.[3]

5. Final Disposal:
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Professional Disposal Service: The disposal of 2-Bromo-5-formylbenzonitrile must be

handled by a licensed and approved hazardous waste disposal company.

Institutional Protocols: Follow your institution's specific procedures for requesting a

hazardous waste pickup. Do not attempt to dispose of this chemical down the drain or in

regular trash.[2]

Experimental Workflow and Logical Relationships
To ensure clarity and procedural adherence, the following diagrams illustrate the key workflows

for handling and disposing of 2-Bromo-5-formylbenzonitrile.
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Chemical Handling Workflow

Disposal Workflow

Start: Need to Handle Chemical

Don Appropriate PPE

Work in Chemical Fume Hood

Weigh and Transfer Chemical

Collect Waste in Designated Container

Generate Waste

Segregate as Halogenated Organic Waste

Label Container Correctly

Store in Satellite Accumulation Area

Arrange for Professional Disposal

End: Waste Disposed

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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